Cas no 100059-25-4 (Benzoic acid, 5-ethyl-2,4-dimethoxy-)
100059-25-4 structure
Product Name:Benzoic acid, 5-ethyl-2,4-dimethoxy-
CAS No:100059-25-4
MF:C11H14O4
MW:210.226463794708
CID:1124636
Update Time:2024-07-27
Benzoic acid, 5-ethyl-2,4-dimethoxy- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 5-ethyl-2,4-dimethoxy-
- 5-ethyl-2,4-dimethoxy-benzoic acid
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- Inchi: 1S/C11H14O4/c1-4-7-5-8(11(12)13)10(15-3)6-9(7)14-2/h5-6H,4H2,1-3H3,(H,12,13)
- InChI Key: TZKFDFMTEIMVDF-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC(CC)=C(OC)C=C1OC
Computed Properties
- Exact Mass: 210.08922
Experimental Properties
- Density: 1.150±0.06 g/cm3(Predicted)
- Melting Point: 125 °C
- Boiling Point: 333.2±42.0 °C(Predicted)
- PSA: 55.76
- pka: 4.43±0.10(Predicted)
Benzoic acid, 5-ethyl-2,4-dimethoxy- Related Literature
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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